4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)phthalazin-1(2H)-one

• IUPAC Name: 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)phthalazin-1-one
• InChI: InChI=1S/C27H24N4O5/c1-4-34-19-13-11-18(12-14-19)31-27(32)21-9-7-6-8-20(21)24(29-31)26-28-25(30-36-26)17-10-15-22(35-5-2)23(16-17)33-3/h6-16H,4-5H2,1-3H3
• InChI Key: GGOIYULDDRJWMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC(=C(C=C5)OCC)OC
• Molecular Formula: C27H24N4O5
• Molecular Weight: 484.5 g/mol
• CAS No.: 1291856-80-8

Description

4-[3-(4-Ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)phthalazin-1(2H)-one is a phthalazinone derivative featuring a 1,2,4-oxadiazole ring substituted at position 3 with a 4-ethoxy-3-methoxyphenyl group and at position 2 with a 4-ethoxyphenyl moiety. The oxadiazole ring enhances metabolic stability and modulates electronic properties, while the ethoxy and methoxy substituents influence solubility and binding interactions .

Biological Activity

The compound 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)phthalazin-1(2H)-one is a complex organic molecule that has garnered attention due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical structure of the compound includes an oxadiazole ring fused with a phthalazinone core, along with various substituents that enhance its biological activity. The molecular formula is $C_{26}H_{24}N_{4}O_{4}$ with a molecular weight of approximately 440.49 g/mol. The compound exhibits significant lipophilicity, which can influence its bioavailability and interaction with biological targets.

Property	Value
Molecular Formula	$C_{26}H_{24}N_{4}O_{4}$
Molecular Weight	440.49 g/mol
LogP	3.1945
Polar Surface Area	62.54 Ų

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. The oxadiazole moiety is known for its role in inhibiting certain enzymatic activities, which can lead to alterations in cellular pathways involved in proliferation and apoptosis.

Research indicates that the compound may modulate the activity of key proteins involved in cancer cell signaling and has shown promise in targeting specific pathways related to tumor growth inhibition.

Anticancer Properties

Numerous studies have investigated the anticancer potential of compounds similar to 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)phthalazin-1(2H)-one . For example, derivatives of oxadiazoles have been shown to exhibit cytotoxic effects against various cancer cell lines:

• IC50 Values : Studies report IC50 values ranging from 0.011 µM to 12.15 µM for related compounds against HeLa and A549 cancer cells, indicating potent activity .

Antimicrobial Activity

The compound's structural characteristics suggest potential antimicrobial properties as well. Compounds containing oxadiazole rings have been linked with antibacterial and antifungal activities. Research has shown that similar derivatives exhibit significant inhibition against pathogenic bacteria and fungi.

Case Studies

• Antiplasmodial Activity : A study focusing on structure–activity relationships revealed that related compounds demonstrated significant activity against Plasmodium falciparum, with some derivatives showing IC50 values as low as 0.034 µM . This highlights the potential for developing antimalarial agents based on this scaffold.
• Cytotoxicity Assessment : In vitro studies assessing cytotoxicity against various cell lines indicated that modifications in the substituents on the oxadiazole ring significantly influenced the cytotoxic profile, with some derivatives exhibiting selectivity indices greater than 1500 .

Comparison with Similar Compounds

Structural Analogs and Substitution Patterns

The compound belongs to a class of phthalazinones substituted with 1,2,4-oxadiazole rings. Key analogs include:

Compound Name	Substituent on Oxadiazole	Substituent on Phthalazinone	Molecular Weight (g/mol)	Reference
Target Compound	4-Ethoxy-3-methoxyphenyl	4-Ethoxyphenyl	~458 (calculated)
2-(3-Chlorophenyl)-4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one	4-Ethoxy-3-methoxyphenyl	3-Chlorophenyl	~478 (calculated)
4-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenylphthalazin-1(2H)-one	4-Methoxyphenyl	Phenyl	396.41
4-[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-yl]-2-phenylphthalazin-1(2H)-one	3-Bromophenyl	Phenyl	445.27

Key Observations :

• Substitution at the phthalazinone’s position 2 (e.g., phenyl vs. ethoxyphenyl) impacts lipophilicity and steric bulk.
• Electron-donating groups (e.g., ethoxy, methoxy) on the oxadiazole-linked phenyl enhance solubility but may reduce metabolic stability compared to halogens (e.g., bromo, chloro) .

Physicochemical Properties

Limited data exists for the target compound, but analogs provide insights:

Property	Target Compound	4-[3-(4-Methoxyphenyl)-... (CAS 1207014-04-7)	4-[3-(3-Bromophenyl)-... (CAS 1291862-31-1)
Molecular Weight	~458	396.41	445.27
Melting Point	Not reported	Not reported	Not reported
Purity	Not reported	≥95%	Not reported
Solubility	Likely moderate (polar groups)	Low (nonpolar substituents)	Low (bromine adds hydrophobicity)

Notes:

• The ethoxy groups in the target compound likely improve water solubility compared to nonpolar analogs .
• High purity (>95%) is typical for structurally related oxadiazole-phthalazinones synthesized via cyclization reactions .

Yield Comparison :

• Analogs with similar complexity (e.g., 4-(3-(4-chlorophenethyl)-1,2,4-oxadiazol-5-yl) derivatives) exhibit yields of 55–72% .
• Bulkier substituents (e.g., trifluoromethyl groups) reduce yields to 30–59% due to steric hindrance .
• The target compound’s discontinued commercial status (Ref: 10-F725441) suggests synthetic challenges or instability .